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Compound of Interest

Compound Name: Pyrone-211

Cat. No.: B14354372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pyrone-211, chemically identified as 6-Heptyl-4-hydroxy-2H-pyran-2-one, is a compound of

interest due to its dual activity as a potent agonist of the G protein-coupled receptor 84

(GPR84) and an inhibitor of the aldo-keto reductase family 1 member C3 (AKR1C3).

Understanding its physicochemical properties, particularly its solubility in various solvents, is

crucial for its application in experimental biology and potential therapeutic development. This

technical guide provides a comprehensive overview of the known solubility characteristics of

Pyrone-211, detailed experimental protocols for solubility determination, and a visualization of

its key biological signaling pathways.

Chemical Profile of Pyrone-211
Chemical Name: 6-Heptyl-4-hydroxy-2H-pyran-2-one

CAS Number: 90632-45-4

Molecular Formula: C₁₂H₁₈O₃

Molecular Weight: 210.27 g/mol
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Comprehensive quantitative solubility data for Pyrone-211 is not readily available in published

literature. However, qualitative information indicates its solubility in common organic solvents.

To provide a more complete understanding, this section includes qualitative data for Pyrone-
211 and quantitative data for a structurally similar α-pyrone, 6-amyl-α-pyrone, which can serve

as a useful surrogate for estimating solubility behavior.

Qualitative Solubility of Pyrone-211
The following table summarizes the known qualitative solubility of Pyrone-211.

Solvent Solubility

Dimethyl Sulfoxide (DMSO) Soluble

Ethanol (EtOH) Soluble

This data is based on information from chemical suppliers.

Quantitative Solubility of a Structurally Related
Compound: 6-amyl-α-pyrone
6-amyl-α-pyrone (CAS: 27593-23-3) shares a similar alkyl-α-pyrone core structure with

Pyrone-211. The following table presents its known quantitative solubility.

Solvent Solubility Temperature (°C)

Water 742.4 mg/L (estimated) 25

Alcohol
Soluble (quantitative data not

specified)
Not specified

Experimental Protocols
This section outlines standardized methodologies for determining the solubility of compounds

like Pyrone-211.

Determination of Water Solubility (OECD Guideline 105)
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The OECD Guideline for the Testing of Chemicals, No. 105, provides two primary methods for

determining the water solubility of substances: the Column Elution Method and the Flask

Method.[1][2][3][4]

3.1.1. Principle

The objective is to determine the saturation mass concentration of a substance in water at a

given temperature.

3.1.2. Column Elution Method

Applicability: Suitable for substances with low solubility (< 10⁻² g/L).

Procedure:

A column is filled with a support material coated with the test substance.

Water is passed through the column at a slow, controlled rate.

The eluate is collected in fractions.

The concentration of the substance in the eluate is determined by a suitable analytical

method (e.g., HPLC, GC-MS).

A plateau in the concentration curve indicates that saturation has been reached.

3.1.3. Flask Method

Applicability: Suitable for substances with higher solubility (> 10⁻² g/L).

Procedure:

An excess amount of the test substance is added to a flask containing purified water.

The flask is agitated at a constant temperature until equilibrium is reached.

The solution is centrifuged or filtered to remove undissolved particles.
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The concentration of the substance in the clear aqueous phase is determined by a

suitable analytical method.

Particle Size Distribution Estimation (USP General
Chapter <786>)
For solid compounds, particle size distribution can influence the rate of dissolution and,

consequently, solubility measurements. The USP <786> method using analytical sieving is a

standard procedure for this characterization.[5][6][7]

3.2.1. Principle

This method separates a sample of the powder into fractions based on particle size by passing

it through a nest of sieves with progressively smaller mesh sizes.

3.2.2. Procedure

A representative, accurately weighed sample of the powder is placed on the top sieve of a

pre-weighed stack of analytical sieves.

The sieve stack is agitated for a fixed period.

The amount of powder retained on each sieve and in the collection pan is weighed.

The weight percentage of the powder in each sieve size range is calculated.

Biological Signaling Pathways
Pyrone-211 is known to interact with two key biological targets: GPR84 and AKR1C3. The

following diagrams illustrate the generalized signaling pathways associated with these targets.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

http://www.newdruginfo.com/pharmacopeia/usp28/v28230/usp28nf23s0_c786.htm
https://www.usp.org/sites/default/files/usp/document/harmonization/gen-chapter/g01_pf_30_6_2004.pdf
https://www.usp.org/harmonization-standards/pdg/general-chapters/analytical-sieving
https://www.benchchem.com/product/b14354372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14354372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Plasma Membrane

Intracellular

Pyrone-211 GPR84
Agonist

Gαi
Activates

Adenylyl Cyclase

Inhibits

Pro-inflammatory
Response

Leads to

↓ cAMP

Click to download full resolution via product page

Caption: GPR84 Signaling Pathway Activation by Pyrone-211.

AKR1C3 converts weak androgens and prostaglandins to their more potent forms.
Pyrone-211 inhibits this activity.

Inhibition by Pyrone-211 AKR1C3 Catalyzed Reactions
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Caption: Inhibition of AKR1C3 Metabolic Pathway by Pyrone-211.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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